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Compound of Interest

Compound Name: Claziprotamidum

Cat. No.: B15612807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental impact assessment of the fungicide

Claziprotamidum. Due to the limited availability of publicly accessible environmental fate and

ecotoxicity data for Claziprotamidum, this analysis utilizes Cyflufenamid as a surrogate. This

choice is predicated on its classification within a novel chemical class of fungicides, the

amidoximes, offering a modern comparator to established fungicides. This guide presents a

comparison with three widely used fungicides with different modes of action: Boscalid,

Mancozeb, and Chlorothalonil. The information herein is intended to provide an objective

overview based on available experimental data to inform research and development decisions.

Data Presentation
The following tables summarize the key environmental fate and ecotoxicity parameters for the

selected fungicides. It is important to note that direct comparisons should be made with

caution, as experimental conditions can vary between studies.

Table 1: Environmental Fate of Selected Fungicides
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Parameter

Cyflufenamid
(Surrogate for
Claziprotamid
um)

Boscalid Mancozeb Chlorothalonil

Soil Half-Life

(DT₅₀)

Moderately

persistent to

persistent

108 - >1000

days (persistent)

1 - 7 days

(parent

compound)

5 - 35 days

Aquatic Half-Life

(Hydrolysis)

Stable to

hydrolysis

Stable to

hydrolysis
Rapid hydrolysis

Stable to

hydrolysis

Photodegradatio

n in Water (DT₅₀)

Not readily

available
3.7 - 28.7 hours

Not a significant

degradation

pathway

Not a significant

degradation

pathway

Potential for

Bioaccumulation

Potential to

bioaccumulate in

aquatic

organisms

Does not

accumulate in

organisms

Low potential Low potential

Table 2: Ecotoxicity of Selected Fungicides
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Organism Endpoint
Cyflufenami
d
(Surrogate)

Boscalid Mancozeb
Chlorothalo
nil

Avian

(Bobwhite

Quail)

Acute Oral

LD₅₀
>2000 mg/kg >2000 mg/kg >1590 mg/kg >2000 mg/kg

Honeybee
Acute

Contact LD₅₀
>100 µ g/bee >200 µ g/bee >25 µ g/bee >100 µ g/bee

Earthworm

(Eisenia

fetida)

14-day LC₅₀
>1000 mg/kg

soil

>500 mg/kg

soil

>1000 mg/kg

soil

>1000 mg/kg

soil

Fish

(Rainbow

Trout)

96-hour LC₅₀

0.098 mg/L

(moderately

toxic)

2.7 mg/L
0.19 mg/L

(highly toxic)

0.042 mg/L

(very highly

toxic)

Aquatic

Invertebrate

(Daphnia

magna)

48-hour EC₅₀

0.23 mg/L

(moderately

toxic)

5.3 mg/L
0.77 mg/L

(highly toxic)

0.079 mg/L

(very highly

toxic)

Algae

(Pseudokirch

neriella

subcapitata)

72-hour EC₅₀ >0.138 mg/L >6.8 mg/L 0.038 mg/L 0.049 mg/L

Experimental Protocols
The data presented in the tables above are derived from standardized ecotoxicological and

environmental fate studies, generally following internationally recognized guidelines such as

those from the Organisation for Economic Co-operation and Development (OECD) and the

U.S. Environmental Protection Agency (EPA).

Soil Degradation (Aerobic)
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Methodology: Typically follows OECD Guideline 307. The test substance, usually

radiolabeled, is applied to fresh soil samples. These samples are incubated in the dark at a

controlled temperature (e.g., 20°C) and moisture content. At various intervals, soil samples

are extracted and analyzed using techniques like High-Performance Liquid Chromatography

(HPLC) to determine the concentration of the parent compound and its degradation

products. Mineralization is quantified by trapping evolved ¹⁴CO₂. The time taken for 50% of

the substance to degrade (DT₅₀) is then calculated.

Aquatic Toxicity (Fish, Daphnia, Algae)

Fish Acute Toxicity (OECD 203): Fish (e.g., Rainbow Trout) are exposed to a range of

concentrations of the test substance in water for 96 hours. The concentration that is lethal to

50% of the test population (LC₅₀) is determined.

Daphnia Acute Immobilisation (OECD 202): Daphnia magna are exposed to the test

substance for 48 hours. The concentration that causes immobilization in 50% of the

daphnids (EC₅₀) is calculated.

Algae Growth Inhibition (OECD 201): A culture of algae is exposed to the test substance

over 72 hours. The concentration that inhibits the growth rate or biomass production by 50%

(EC₅₀) is determined.

Toxicity to Non-Target Organisms

Avian Acute Oral Toxicity (OECD 223): Birds (e.g., Bobwhite Quail) are administered a single

oral dose of the test substance. The dose that is lethal to 50% of the test group (LD₅₀) is

determined over a 14-day observation period.

Honeybee Acute Contact Toxicity (OECD 214): Honeybees are exposed to the test

substance through direct contact. The dose that is lethal to 50% of the bees (LD₅₀) is

determined after 48 or 96 hours.

Earthworm Acute Toxicity (OECD 207): Earthworms are exposed to the test substance mixed

into an artificial soil. The concentration that is lethal to 50% of the earthworms (LC₅₀) is

determined after 14 days.
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Caption: Generic workflow for the environmental impact assessment of a fungicide.
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Caption: Conceptual diagram of potential environmental degradation pathways for a fungicide.

To cite this document: BenchChem. [Comparative Environmental Impact Assessment of
Claziprotamidum and Alternative Fungicides]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15612807#comparative-environmental-impact-
assessment-of-claziprotamidum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15612807?utm_src=pdf-body-img
https://www.benchchem.com/product/b15612807#comparative-environmental-impact-assessment-of-claziprotamidum
https://www.benchchem.com/product/b15612807#comparative-environmental-impact-assessment-of-claziprotamidum
https://www.benchchem.com/product/b15612807#comparative-environmental-impact-assessment-of-claziprotamidum
https://www.benchchem.com/product/b15612807#comparative-environmental-impact-assessment-of-claziprotamidum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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